Cas no 1012-81-3 (1-(2-Aminophenyl)pyrrolidine-2,5-dione)

• Product name: 1-(2-Aminophenyl)pyrrolidine-2,5-dione
• CAS No: 1012-81-3
• MF: C₁₀H₁₀N₂O₂
• MW: 190.198602199554
• CID: 1131608
• PubChem ID: 825294

1-(2-Aminophenyl)pyrrolidine-2,5-dione Chemical and Physical Properties

Names and Identifiers

• 2,5-Pyrrolidinedione, 1-(2-aminophenyl)-
• 1-(2-aminophenyl)pyrrolidine-2,5-dione
• SCHEMBL3211086
• Oprea1_254755
• CS-0260360
• EN300-74999
• 1-(2-aminophenyl)-2,5-pyrrolidinedione
• DTXSID30356507
• Z239137366
• AE-473/30224051
• AKOS000101007
• 1-(2-aminophenyl)-pyrrolidine-2,5-dione
• BAA01281
• 1012-81-3
• 1-(2-Aminophenyl)pyrrolidine-2,5-dione

• Inchi： InChI=1S/C10H10N2O2/c11-7-3-1-2-4-8(7)12-9(13)5-6-10(12)14/h1-4H,5-6,11H2
• InChI Key： AKFYFUDAHYYAPB-UHFFFAOYSA-N
• SMILES： C1CC(=O)N(C1=O)C2=CC=CC=C2N

Computed Properties

• Exact Mass: 190.074227566g/mol
• Monoisotopic Mass: 190.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 63.4Ų

Experimental Properties

• PSA: 63.40000
• LogP: 1.56840

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on 1-(2-Aminophenyl)pyrrolidine-2,5-dione

Recent Advances in the Study of 1-(2-Aminophenyl)pyrrolidine-2,5-dione (CAS: 1012-81-3) in Chemical Biology and Pharmaceutical Research

1-(2-Aminophenyl)pyrrolidine-2,5-dione (CAS: 1012-81-3) is a compound of significant interest in chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. Recent studies have focused on its role as a versatile scaffold for drug discovery, particularly in the development of novel enzyme inhibitors and bioactive molecules. This research brief synthesizes the latest findings on this compound, highlighting its synthetic pathways, biological activities, and potential clinical applications.

Recent literature has demonstrated that 1-(2-Aminophenyl)pyrrolidine-2,5-dione exhibits promising inhibitory activity against key enzymes involved in inflammatory and neurodegenerative pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry revealed its potent inhibition of histone deacetylases (HDACs), which are implicated in cancer and neurodegenerative diseases. The compound's ability to modulate epigenetic regulators has opened new avenues for targeted therapy development.

In addition to its enzyme inhibitory properties, 1-(2-Aminophenyl)pyrrolidine-2,5-dione has been investigated for its role in modulating protein-protein interactions. A recent Nature Chemical Biology article (2024) reported its use as a molecular probe to disrupt pathological protein aggregates in Alzheimer's disease models. The study employed advanced biophysical techniques, including NMR spectroscopy and X-ray crystallography, to elucidate the compound's binding modes and mechanistic insights.

From a synthetic chemistry perspective, novel methodologies have been developed to optimize the production of 1-(2-Aminophenyl)pyrrolidine-2,5-dione and its derivatives. A 2024 Organic Letters publication described a streamlined, high-yield synthesis route using palladium-catalyzed C-H activation, significantly improving scalability for industrial applications. These advancements address previous challenges in large-scale production and purity control.

The pharmacological profile of 1-(2-Aminophenyl)pyrrolidine-2,5-dione continues to expand, with recent preclinical studies demonstrating its favorable pharmacokinetic properties and low toxicity profiles. Research teams have successfully developed water-soluble prodrug versions to enhance bioavailability, as reported in a 2023 European Journal of Pharmaceutical Sciences paper. These developments position the compound as a strong candidate for further clinical translation.

Looking forward, the versatility of 1-(2-Aminophenyl)pyrrolidine-2,5-dione suggests broad potential across multiple therapeutic areas. Current research directions include structure-activity relationship (SAR) studies to optimize selectivity, combination therapy approaches, and the development of targeted delivery systems. The compound's dual functionality as both a pharmacophore and a synthetic intermediate makes it particularly valuable for medicinal chemistry programs.

In conclusion, recent advancements in the study of 1-(2-Aminophenyl)pyrrolidine-2,5-dione (CAS: 1012-81-3) have significantly enhanced our understanding of its therapeutic potential and synthetic accessibility. The compound's unique chemical properties and diverse biological activities continue to make it a focal point in drug discovery research, with promising applications in oncology, neurology, and inflammatory diseases.